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Compound of Interest

Compound Name: SGC6870

Cat. No.: B1193587 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of SGC6870 and instructions for preparing stock solutions. It

includes troubleshooting tips and answers to frequently asked questions to ensure successful

experimentation.

SGC6870 Solubility Data
SGC6870 is a potent and selective allosteric inhibitor of protein arginine methyltransferase 6

(PRMT6).[1][2][3] Accurate preparation of stock solutions is critical for reliable experimental

results. The following table summarizes the solubility of SGC6870 in common laboratory

solvents.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 46.94

Ethanol 100 46.94

Note: This data is based on a molecular weight of 469.4 g/mol .[1][2] Batch-specific molecular

weights may vary slightly, so always refer to the Certificate of Analysis for the most accurate

information.[2]
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Experimental Protocol: Preparing a 10 mM SGC6870
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SGC6870 in DMSO.

Materials:

SGC6870 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of SGC6870. To prepare 1 mL of a 10 mM stock solution, you

will need 4.694 mg of SGC6870.

Weigh the SGC6870. Carefully weigh the calculated amount of SGC6870 and place it in a

microcentrifuge tube or vial.

Add DMSO. Add 1 mL of anhydrous DMSO to the tube containing the SGC6870.

Dissolve the compound. Vortex the solution until the SGC6870 is completely dissolved. If

necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.

Store the stock solution. Store the 10 mM SGC6870 stock solution at -20°C for long-term

storage.[1][4]

Visualizing the Workflow
The following diagram illustrates the key steps for preparing an SGC6870 stock solution.
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Stock Solution Preparation

Troubleshooting
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Workflow for preparing an SGC6870 stock solution.

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues that may arise during the preparation and use of

SGC6870 solutions.

Q1: My SGC6870 is not fully dissolving in DMSO. What should I do?

A1: If you encounter solubility issues, try the following troubleshooting steps:

Vortex thoroughly: Ensure the solution has been vortexed for an adequate amount of time.

Gentle warming: Warm the solution in a 37°C water bath for 5-10 minutes.

Sonication: Use a bath sonicator for 10-15 minutes to aid dissolution.
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Use fresh, anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which may reduce its solvating power. Using a fresh, unopened bottle of anhydrous DMSO is

recommended.

Q2: The SGC6870 precipitates when I add the DMSO stock solution to my aqueous cell culture

medium. How can I prevent this?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous buffer. To prevent precipitation:

Perform serial dilutions: Instead of adding the highly concentrated stock directly to your

aqueous medium, perform one or more intermediate dilutions in DMSO first.

Ensure a low final DMSO concentration: Most cell lines can tolerate a final DMSO

concentration of 0.1% to 0.5%. Keeping the final DMSO concentration as low as possible

can help maintain the solubility of the compound.

Add the stock solution to the medium with gentle mixing: Pipette the diluted SGC6870
solution directly into the cell culture medium while gently swirling the plate or tube to ensure

rapid and even distribution.

Q3: What is the recommended storage condition for SGC6870 stock solutions?

A3: SGC6870 stock solutions should be stored at -20°C.[1][4] For long-term stability, it is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.

Q4: Is there a negative control available for SGC6870?

A4: Yes, SGC6870N is the inactive (S)-enantiomer of SGC6870 and can be used as a negative

control in experiments.[5][6] It is inactive against PRMT6.[5]

Q5: What is the stability of SGC6870 in solid form?

A5: When stored at -20°C, SGC6870 is stable for at least four years as a solid.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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